Cas no 1377578-52-3 (6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 1377578-52-3
• MF: C₇H₆N₂OS₂
• MW: 198.265338420868
• CID: 5150193
• Update Time: 2025-05-24

6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C7H6N2OS2/c1-11-5-2-4-6(12-5)7(10)9-3-8-4/h2-3H,1H3,(H,8,9,10)
• InChI Key： FPJLBWSNOOPKGS-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC(SC)=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one

6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound with CAS No. 1377578-52-3, known as 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are derivatives of pyrimidine fused with a thiophene ring. The presence of the methylthio group at the 6-position introduces unique electronic and structural properties, making it a valuable compound for various applications.

Thienopyrimidinones are known for their potential as kinase inhibitors and have been extensively studied for their role in anticancer drug development. Recent studies have highlighted the ability of 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one to modulate key signaling pathways involved in cancer cell proliferation and apoptosis. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, such as Aurora kinases and CDKs (cyclin-dependent kinases). These findings underscore its potential as a lead compound for developing novel anticancer therapeutics.

The synthesis of 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one involves a multi-step process that typically starts with the preparation of the thienopyrimidine core. One common approach involves the cyclization of an appropriate diamine with a thioamide or thiourea derivative under acidic conditions. The methylthio group is introduced via nucleophilic substitution or coupling reactions, depending on the specific precursor used. This compound's synthesis has been optimized in recent years to improve yield and purity, making it more accessible for large-scale studies.

One of the most promising applications of 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one lies in its ability to act as a scaffold for drug design. Its rigid structure and functionalizable positions allow chemists to introduce various substituents to enhance bioavailability, selectivity, and potency. For example, researchers have explored the addition of hydroxyl groups or alkoxy chains to improve solubility and reduce toxicity. These modifications have led to derivatives with enhanced pharmacokinetic profiles, paving the way for preclinical testing.

In addition to its therapeutic potential, 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one has also been investigated for its role in materials science. Its aromatic system and sulfur-containing groups make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have shown that this compound can be incorporated into organic field-effect transistors (OFETs), where it contributes to improved charge transport properties. While this application is still in its infancy, it highlights the versatility of this molecule across multiple disciplines.

From a structural standpoint, 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one exhibits a unique balance between rigidity and flexibility. The thienopyrimidine ring system provides a planar structure that facilitates π-π interactions, while the methylthio group introduces steric hindrance and modulates electronic properties. This combination makes it an ideal candidate for studying molecular recognition and supramolecular chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one. Density functional theory (DFT) calculations have revealed that this compound has a relatively low HOMO-LUMO gap, which is advantageous for applications in nonlinear optics and photovoltaics. Furthermore, molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity towards various biological targets.

In conclusion, 6-(Methylthio)thieno[3,2-d]pyrimidin-4(3H)-one is a multifaceted compound with significant potential in drug discovery and materials science. Its unique chemical structure and versatile functional groups make it an attractive target for further research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials engineering.